molecular formula C10H12ClNOS B8444104 4-(3-Chloropropoxy)benzenecarbothioamide

4-(3-Chloropropoxy)benzenecarbothioamide

Cat. No.: B8444104
M. Wt: 229.73 g/mol
InChI Key: FSFBVQAGJZPTTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Chloropropoxy)benzenecarbothioamide is a useful research compound. Its molecular formula is C10H12ClNOS and its molecular weight is 229.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12ClNOS

Molecular Weight

229.73 g/mol

IUPAC Name

4-(3-chloropropoxy)benzenecarbothioamide

InChI

InChI=1S/C10H12ClNOS/c11-6-1-7-13-9-4-2-8(3-5-9)10(12)14/h2-5H,1,6-7H2,(H2,12,14)

InChI Key

FSFBVQAGJZPTTD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=S)N)OCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(3-Chloropropoxy)benzamide ax54 (1.0 g, 4.6 mmole, 1 eq) is dissolved in a 1:1 mixture of chloroform and toluene, 2,4-bis-(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide (1.5 g, 3.7 mmole, 0.8 eq) is added. The reaction is stirred overnight at 85° C. Water is then added and the phases are separated. The organic layer is dried over magnesium sulfate and concentrated under reduce pressure. The crude material is purified by chromatography on silicagel (eluent: dichloromethane/methanol/ammonia 98:1.8:0.2) to provide 0.91 g of 4-(3-chloropropoxy)benzenecarbothioamide ax71 as a white solid.
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